Cas no 457-68-1 (4,4'-Difluorodiphenylmethane)

• Product Name: 4,4'-Difluorodiphenylmethane
• CAS No: 457-68-1
• MF: C₁₃H₁₀F₂
• MW: 204.215310573578
• MDL: MFCD00000360
• CID: 37538
• PubChem ID: 87568385
• Update Time: 2025-04-18

4,4'-Difluorodiphenylmethane Chemical and Physical Properties

Names and Identifiers

• Bis(4-fluorophenyl)methane
• 4,4'-Difluorodiphenylmethane
• 1-fluoro-4-[(4-fluorophenyl)methyl]benzene
• 4,4′-Difluorodiphenylmethane
• 1,1'-Methylenebis[4-fluorobenzene]
• 1,1'-Methylenebis(4-fluorobenzene)
• Benzene, 1,1'-methylenebis[4-fluoro-
• DXQVFHQUHOFROC-UHFFFAOYSA-N
• 4-fluoro-1-[(4-fluorophenyl)methyl]benzene
• C13H10F2
• NSC51803
• 4,4'-Difluorodiphenylamine
• 4,4\\'-Difluorodiphenylmethane
• 1,1-methylenebis[4-fluorobenzene]
• PC27
• EC 207-274-2
• MFCD00000360
• NS00009776
• FT-0617051
• 457-68-1
• 40KCF8K7O2
• BIS(P-FLUOROPHENYL)METHANE
• CS-0313183
• D1925
• Benzene, 1,1'-methylenebis(4-fluoro-
• DTXSID10196600
• 1-benzyl-4-fluoro-benzene
• NSC 51803
• EINECS 207-274-2
• D89945
• 1-Fluoro-4-(4-fluorobenzyl)benzene
• SCHEMBL1468357
• 1-Fluoro-4-(4-fluorobenzyl)benzene #
• AKOS015905380
• AC-17047
• A826892
• UNII-40KCF8K7O2
• PS-8133
• NSC-51803
• 1,1'-Methylenebis(4-fluorobenzene), 1,1'-Methanediylbis(4-fluorobenzene)
• DB-051332
• DTXCID10119091
• 207-274-2

• MDL： MFCD00000360
• Inchi： 1S/C13H10F2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9H2
• InChI Key： DXQVFHQUHOFROC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1C=CC(=CC=1)F
• BRN： 1956387

Computed Properties

• Exact Mass: 204.07500
• Monoisotopic Mass: 204.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White solid
• Density: 1.145
• Melting Point: 29-30 ºC
• Boiling Point: 258-260 ºC (742 mmHg)
• Flash Point: 113 ºC
• Refractive Index: 1.5345-1.5365
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.55560
• Solubility: Insoluble in water

4,4'-Difluorodiphenylmethane Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：3
• Hazard Category Code： R21/22
• Safety Instruction： S28A
• Hazardous Material Identification：
• Safety Term：S28A
• Risk Phrases：R21/22
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

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